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Compound of Interest

Compound Name: Estrogen receptor modulator 12

Cat. No.: B15493156

Fulvestrant: A Profile

Fulvestrant is a hormonal therapy medication used to treat advanced or metastatic breast
cancer that is hormone receptor-positive.[1][2] It belongs to a class of drugs known as selective
estrogen receptor degraders (SERDs).[1]

Mechanism of Action:

Fulvestrant works by targeting the estrogen receptor (ER), a protein found in some breast
cancer cells that promotes their growth when estrogen binds to it. Fulvestrant functions in two
ways:

o Estrogen Receptor Antagonist: It competitively binds to the estrogen receptor, blocking
estrogen from attaching and thereby preventing the activation of the receptor.[3][4]

o Estrogen Receptor Degrader: After binding to the estrogen receptor, fulvestrant destabilizes
it, leading to the receptor's degradation by the cell's natural protein disposal machinery.[5][6]
[7] This dual action effectively reduces the number of estrogen receptors available to
stimulate cancer cell growth.

Below is a diagram illustrating the estrogen receptor signaling pathway and the mechanism of
action of fulvestrant.
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Caption: Mechanism of action of Fulvestrant in an estrogen receptor-positive breast cancer cell.

Clinical Use:

Fulvestrant is approved for the treatment of:
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e Hormone receptor-positive metastatic breast cancer in postmenopausal women who have
not been previously treated with endocrine therapy.[4]

» Hormone receptor-positive, HER2-negative advanced or metastatic breast cancer in
combination with other targeted therapies in women whose disease has progressed after
endocrine therapy.[2]

It is administered as an intramuscular injection.[4]

Once you provide the specific information for "compound 1a-(R)," | will proceed with generating
the requested side-by-side comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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